Cas no 2228730-82-1 (1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol)

1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol is a synthetic organic compound with notable applications in medicinal chemistry. It exhibits high purity and stability, making it ideal for research and development purposes. This compound boasts a unique trifluoromethyl group, enhancing its reactivity and selectivity in chemical reactions. Its structural complexity allows for versatile synthetic transformations, contributing to the development of novel pharmaceuticals and agrochemicals.

1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol structure

2228730-82-1 structure

Product Name:1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol

CAS No:2228730-82-1

MF:C₇H₉F₃N₂O

MW:194.154371976852

CID:5800980

PubChem ID:165629923

Update Time:2025-10-15

1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol
- EN300-1956109
- 2228730-82-1
- Inchi： 1S/C7H9F3N2O/c1-2-12-4-3-5(11-12)6(13)7(8,9)10/h3-4,6,13H,2H2,1H3
- InChI Key： PFYCYZXXMCCEBL-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CN(CC)N=1)O)(F)F

Computed Properties

Exact Mass: 194.06669740g/mol
Monoisotopic Mass: 194.06669740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 38Å²

1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1956109-0.05g	1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol	2228730-82-1	0.05g	$888.0	2023-09-17
Enamine	EN300-1956109-0.1g	1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol	2228730-82-1	0.1g	$930.0	2023-09-17
Enamine	EN300-1956109-0.25g	1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol	2228730-82-1	0.25g	$972.0	2023-09-17
Enamine	EN300-1956109-0.5g	1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol	2228730-82-1	0.5g	$1014.0	2023-09-17
Enamine	EN300-1956109-1.0g	1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol	2228730-82-1	1g	$943.0	2023-06-03
Enamine	EN300-1956109-2.5g	1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol	2228730-82-1	2.5g	$2071.0	2023-09-17
Enamine	EN300-1956109-5.0g	1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol	2228730-82-1	5g	$2732.0	2023-06-03
Enamine	EN300-1956109-10.0g	1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol	2228730-82-1	10g	$4052.0	2023-06-03
Enamine	EN300-1956109-1g	1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol	2228730-82-1	1g	$1057.0	2023-09-17
Enamine	EN300-1956109-5g	1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol	2228730-82-1	5g	$3065.0	2023-09-17